Cas no 2228499-45-2 (tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228499-45-2
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 5875365
• PubChem ID: 165694961
• Update Time: 2025-06-07

tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate
• 2228499-45-2
• EN300-1898407

• Inchi： 1S/C15H30N2O2/c1-14(2,3)19-13(18)17-11-15(4,5)9-8-12(17)7-6-10-16/h12H,6-11,16H2,1-5H3
• InChI Key： NYVCYLIXLSMUBJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1CCCN)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228499-45-2): A Comprehensive Overview

tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228499-45-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate.

The chemical structure of tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate is defined by a tert-butyl group attached to a piperidine ring, which is further modified by a 3-aminopropyl substituent. This configuration imparts unique physical and chemical properties to the compound, making it an attractive candidate for various applications. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the 3-aminopropyl substituent introduces reactivity and functional versatility.

In terms of synthesis, tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate can be prepared through a multi-step process involving the reaction of tert-butyl piperidine carboxylate with 3-bromopropionitrile followed by reduction and amination. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis, reducing environmental impact and costs.

The physicochemical properties of tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate have been extensively studied. It is a white crystalline solid with a melting point of approximately 70°C and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it easy to handle and process in laboratory settings. Additionally, its stability under various conditions has been confirmed through extensive testing, ensuring its reliability in both research and industrial applications.

In the realm of pharmaceutical research, tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate has shown promise as a lead compound for the development of new drugs. Its ability to modulate specific biological pathways makes it a valuable tool in drug discovery. For instance, recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier efficiently has also been highlighted, making it particularly suitable for central nervous system (CNS) disorders.

Clinical trials involving derivatives of tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate are currently underway to evaluate their safety and efficacy in treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary results have been encouraging, with several compounds showing significant therapeutic effects without major side effects. These findings underscore the potential of this class of compounds in addressing unmet medical needs.

Beyond pharmaceutical applications, tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate has found use in other areas of chemistry. Its reactivity with various functional groups makes it an excellent building block for the synthesis of complex molecules. For example, it has been employed in the preparation of polymers with unique properties for use in materials science and nanotechnology. The ability to fine-tune the properties of these materials through controlled polymerization reactions opens up new possibilities for advanced applications.

In conclusion, tert-butyl 2-(3-aminopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228499-45-2) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique structure and functional groups provide a solid foundation for further exploration and development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and improving human health.